Cas no 2227964-92-1 (tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2227964-92-1
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6202354
• PubChem ID: 165689614
• Update Time: 2025-05-23

tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate
• 2227964-92-1
• tert-butyl 2-[(2R)-2-aminopropyl]-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893217

• Inchi： 1S/C15H30N2O2/c1-11(16)9-12-7-8-15(5,6)10-17(12)13(18)19-14(2,3)4/h11-12H,7-10,16H2,1-6H3/t11-,12?/m1/s1
• InChI Key： MBIHZQCVULEHJY-JHJMLUEUSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate, with the CAS number NO2227964-92-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and therapeutic agents. The molecule's structure, comprising a piperidine ring with specific substituents, makes it a versatile compound for various chemical modifications and functionalizations.

The synthesis of tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitutions, reductions, and esterifications. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry at the chiral center (the (R)-configuration at the 2-amino group), which is critical for its biological activity. This stereochemical purity is essential for its application in enantioselective catalysis and chiral resolution processes.

One of the most promising applications of this compound lies in its use as a building block for peptide synthesis. The presence of an amino group and a carboxylic acid ester moiety makes it an ideal candidate for forming peptide bonds under mild conditions. Researchers have explored its utility in constructing complex polypeptides with high sequence fidelity, which has implications for vaccine development and targeted drug delivery systems.

In addition to its role in peptide synthesis, tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate has been investigated for its potential as a chiral catalyst in asymmetric hydrogenation reactions. The piperidine ring's rigidity and the steric effects introduced by the tert-butyl and dimethyl groups create a highly selective environment for enantioselective transformations. Recent studies have demonstrated its effectiveness in catalyzing the hydrogenation of α,β-unsaturated carbonyl compounds, achieving excellent enantiomeric excess (ee) values.

The compound's stability under various reaction conditions has also been a focal point of recent research. Investigations into its thermal stability and resistance to hydrolysis have revealed that it maintains its integrity under physiological conditions, making it suitable for use in biocompatible materials and drug delivery vehicles. Its ability to withstand harsh chemical environments without degradation underscores its versatility in diverse chemical processes.

From an environmental standpoint, the synthesis and application of tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste generation and energy consumption. These efforts align with global sustainability goals while maintaining high yields and product quality.

In conclusion, tert-butyl 2-(2R)-2-aminopropyl-5,5-dimethylpiperidine-1-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key molecule in the development of novel therapeutic agents and advanced materials. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.